Cas no 2228166-46-7 (3-methyl-3-(3-phenyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 3-methyl-3-(3-phenyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 2228166-46-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6529330
• PubChem ID: 165619566
• Update Time: 2025-06-11

3-methyl-3-(3-phenyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(3-phenyl-1H-pyrazol-4-yl)butanoic acid
• 2228166-46-7
• EN300-1860376

• Inchi： 1S/C14H16N2O2/c1-14(2,8-12(17)18)11-9-15-16-13(11)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： BFMJPVZDZVAIQK-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=NNC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Additional information on 3-methyl-3-(3-phenyl-1H-pyrazol-4-yl)butanoic acid

Introduction to 3-methyl-3-(3-phenyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 2228166-46-7) and Its Emerging Applications in Chemical Biology

3-methyl-3-(3-phenyl-1H-pyrazol-4-yl)butanoic acid, identified by the chemical identifier CAS No. 2228166-46-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a 3-methylbutanoic acid backbone conjugated with a 3-phenyl-1H-pyrazole moiety, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and molecular medicine.

The pyrazole scaffold is a well-documented pharmacological motif, widely recognized for its versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a phenyl group at the 3-position of the pyrazole ring enhances its binding affinity to biological targets, making it an attractive component in the design of novel therapeutic agents. In contrast, the butanoic acid moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological activity of such compounds. The structural features of 3-methyl-3-(3-phenyl-1H-pyrazol-4-yl)butanoic acid suggest potential interactions with enzymes and receptors involved in metabolic pathways, inflammation, and cell signaling. For instance, studies have indicated that pyrazole derivatives can modulate the activity of Janus kinases (JAKs), which are key mediators of inflammatory responses. The presence of the methylbutanoic acid group may further enhance its ability to interact with specific binding pockets on target proteins.

One of the most compelling aspects of this compound is its potential role in addressing multifaceted diseases. Chronic inflammatory conditions, such as rheumatoid arthritis and Crohn's disease, are characterized by dysregulated signaling pathways involving cytokines and growth factors. The ability of 3-methyl-3-(3-phenyl-1H-pyrazol-4-yl)butanoic acid to modulate these pathways has been explored in preclinical models. Preliminary findings suggest that it may inhibit the production of pro-inflammatory cytokines while promoting the expression of anti-inflammatory molecules, thereby offering a balanced therapeutic approach.

The compound's structure also lends itself to further derivatization, allowing for the creation of libraries of analogs with tailored biological activities. By modifying the phenyl ring or introducing additional functional groups, researchers can optimize potency, selectivity, and pharmacokinetic properties. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step.

In addition to its therapeutic potential, 3-methyl-3-(3-phenyl-1H-pyrazol-4-yl)butanoic acid has shown promise as a tool compound in biochemical research. Its ability to interact with specific targets makes it useful for studying enzyme mechanisms and protein-protein interactions. Furthermore, its well-defined structure facilitates crystallographic studies, which can provide insights into molecular recognition processes at an atomic level.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic strategies include condensation reactions to form the pyrazole ring and subsequent functional group transformations to introduce the butanoic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings and applications.

As research continues to uncover new biological functions and therapeutic applications, compounds like 3-methyl-3-(3-phenyl-1H-pyrazol-4-yl)butanoic acid are expected to play a pivotal role in addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical reality. The integration of computational modeling with experimental validation will further accelerate the development pipeline for such novel entities.

The growing interest in targeted therapies has also spurred investigations into personalized medicine approaches using compounds like this one. By understanding genetic variations that influence drug response, clinicians can tailor treatments to individual patients, maximizing efficacy while minimizing side effects. The structural diversity offered by molecules such as CAS No. 2228166-46-7 provides a rich foundation for developing personalized therapeutic strategies.

In conclusion,3-methyl-butanoic acid (CAS No: 2228166)-46(7) derivative with phenylpyrazole moiety exhibit significant potential as pharmacological agents due to their unique structural features and biological activities . Further exploration into their mechanisms , synthesis ,and applications will undoubtedly contribute valuable insights into modern medicine . As scientific understanding evolves , these compounds continue stand forefront innovation , offering hope improved treatments wide range diseases .